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Compound of Interest

Compound Name: 2-Undecyloxirane

Cat. No.: B15547345

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents are fundamental to maintaining a safe laboratory
environment and ensuring environmental protection. This guide provides a comprehensive,
step-by-step protocol for the proper disposal of 2-Undecyloxirane, a chemical that requires
careful handling due to its potential hazards. Adherence to these procedures is crucial for
mitigating risks of chemical exposure and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data
Sheet (SDS) for 2-Undecyloxirane provided by the manufacturer. All handling and disposal
activities should be conducted within a certified chemical fume hood while wearing appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a laboratory coat.

Chemical Properties and Hazard Summary

While specific hazard information for 2-Undecyloxirane is not readily available in the provided
search results, the properties of similar epoxide compounds suggest that it should be handled
as a hazardous substance. Epoxides can be flammable and harmful.[1] The following table
summarizes key information for 2-Undecyloxirane and general hazards associated with similar
chemicals.
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Property

Value Source

Chemical Name

2-Undecyloxirane [2]

1,2-Epoxytridecane, 1-

Synonyms 2

ynony Tridecene oxide 2]
CAS Number 66587-57-3 [2]
Molecular Formula C13H260

Potential Hazards

Based on similar epoxides,
may be flammable and harmful
if swallowed or inhaled. May
cause skin and eye irritation.

Suspected of causing cancer.

Note: The hazard information is based on general data for similar chemicals. Always refer to

the manufacturer-specific Safety Data Sheet (SDS) for complete and accurate hazard

information.

Experimental Protocol for Waste Collection and

Disposal

The proper segregation and collection of chemical waste are critical first steps in the disposal

process. All chemical waste is regulated by the Environmental Protection Agency (EPA) and

must be disposed of through an established hazardous waste program.

Step 1: Prepare a Designhated Hazardous Waste

Container

o Select an Appropriate Container: Obtain a clean, dry, and chemically compatible waste

container with a secure, tight-fitting lid. Plastic bottles are often preferred over glass to

minimize the risk of breakage.

o Properly Label the Container: The container must be clearly labeled with the words

"Hazardous Waste". The label must also include:
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o The full chemical name: "2-Undecyloxirane". Avoid using abbreviations or chemical
formulas.

o The approximate quantity or concentration of the waste.

o The date of waste generation.

o The location of origin (e.g., laboratory room number).

o The name and contact information of the principal investigator.

o Appropriate hazard pictograms.

Step 2: Transfer of Chemical Waste

e Liquid Waste: Carefully transfer any unused or waste 2-Undecyloxirane into the designated
hazardous waste container. Do not pour chemical waste down the sink.

o Contaminated Solid Waste: Any solid materials, such as gloves, pipette tips, or absorbent
paper contaminated with 2-Undecyloxirane, must be collected in a separate, clearly labeled
container for solid hazardous waste.

Step 3: Container Rinsing

o Triple Rinse Empty Containers: If the original container of 2-Undecyloxirane is to be
disposed of, it must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

o Collect Rinsate: The first rinseate is considered hazardous waste and must be collected and
added to the appropriate liquid hazardous waste container. Subsequent rinses may also
need to be collected depending on institutional and local regulations.

Step 4: Storage of Hazardous Waste

e Secure the Container: Ensure the lid of the hazardous waste container is securely closed
except when adding waste.

o Designated Storage Area: Store the waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated.
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e Segregate Incompatibles: Store the waste container away from incompatible materials to
prevent accidental reactions.

Final Disposal Procedures

The final disposal of hazardous waste must be managed by trained professionals in
compliance with all federal, state, and local regulations.

o Contact Environmental Health and Safety (EHS): Once the waste container is nearly full
(approximately 90% capacity), contact your institution's Environmental Health and Safety
(EHS) department or the equivalent office to schedule a hazardous waste pickup.

» Professional Disposal: The EHS department will arrange for the collection and subsequent
disposal of the 2-Undecyloxirane waste through a licensed hazardous waste disposal
company. The typical method for disposal of this type of organic waste is high-temperature
incineration at a permitted facility.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-
Undecyloxirane.
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Caption: Workflow for the safe disposal of 2-Undecyloxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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